Sodium citrate

• Description: Sodium citrate is the trisodium salt of citric acid. It has a role as a flavouring agent and an anticoagulant. It contains a citrate(3-).; Sodium citrate is the sodium salt of citric acid. It is white, crystalline powder or white, granular crystals, slightly deliquescent in moist air, freely soluble in water, practically insoluble in alcohol. Like citric acid, it has a sour taste. From the medical point of view, it is used as alkalinizing agent. It works by neutralizing excess acid in the blood and urine. It has been indicated for the treatment of metabolic acidosis.; Sodium Citrate is the sodium salt of citrate with alkalinizing activity. Upon absorption, sodium citrate dissociates into sodium cations and citrate anions; organic citrate ions are metabolized to bicarbonate ions, resulting in an increase in the plasma bicarbonate concentration, the buffering of excess hydrogen ion, the raising of blood pH, and potentially the reversal of acidosis. In addition, increases in free sodium load due to sodium citrate administration may increase intravascular blood volume, facilitating the excretion of bicarbonate compounds and an anti-urolithic effect.; Sodium salts of citric acid that are used as buffers and food preservatives. They are used medically as anticoagulants in stored blood, and for urine alkalization in the prevention of KIDNEY STONES.; See also: sodium chloride; sodium citrate, unspecified form (component of); Anticoagulant sodium citrate solution (has subclass) ... View More ...
• CAS No.: 68-04-2
• Product Name: Sodium citrate
• Molecular Formula: C6H8Na3O7+3
• Molecular Weight: 261.09 g/mol
• IUPAC Name: trisodium;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1
• Standard InChIKey: HRXKRNGNAMMEHJ-UHFFFAOYSA-N
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.[Na+].[Na+].[Na+]
• Boiling Point: BP: Decomposes at red heat /Dihydrate/
• Melting Point: >300 °C
• Physical Description: Other Solid; Liquid; Dry Powder, Liquid, Other Solid; Liquid, Other Solid; Dry Powder
• Shelf Life: STABLE IN AIR /DIHYDRATE/; NOT AS STABLE AS DIHYDRATE; DRYING OUT ON EXPOSURE TO AIR & ALSO CAKING /PENTAHYDRATE/
• Solubility: 29.4g/L; White, odorless crystals, granules or powder; cool, saline taste. Stable in air; becomes anhydrous at 150 °C. Sol in 1.3 parts water, 0.6 part boiling water. Insol in alcohol. The aqueous soln is slightly alkaline to litmus; pH about 8; /Dihydrate/; Solubility in water, g/100ml at 25 °C: 42.5
• Synonyms: anhydrous sodium citrate; Citra ph; Monosodium Citrate; sodium citrate; sodium citrate dihydrate; Sodium Citrate Monobasic; sodium citrate, anhydrous; trisodium citrate dihydrate
• Reference: Mann KG, Whelihan MF, Butenas S, Orfeo T: Citrate anticoagulation and the dynamics of thrombin generation. J Thromb Haemost. 2007 Oct;5(10):2055-61. [PMID:17883701]; Palta S, Saroa R, Palta A: Overview of the coagulation system. Indian J Anaesth. 2014 Sep;58(5):515-23. doi: 10.4103/0019-5049.144643. [PMID:25535411]; Kramer L, Bauer E, Joukhadar C, Strobl W, Gendo A, Madl C, Gangl A: Citrate pharmacokinetics and metabolism in cirrhotic and noncirrhotic critically ill patients. Crit Care Med. 2003 Oct;31(10):2450-5. [PMID:14530750]; Zheng Y, Xu Z, Zhu Q, Liu J, Qian J, You H, Gu Y, Hao C, Jiao Z, Ding F: Citrate Pharmacokinetics in Critically Ill Patients with Acute Kidney Injury. PLoS One. 2013 Jun 18;8(6):e65992. doi: 10.1371/journal.pone.0065992. Print 2013. [PMID:23824037]; Li K, Xu Y: Citrate metabolism in blood transfusions and its relationship due to metabolic alkalosis and respiratory acidosis. Int J Clin Exp Med. 2015 Apr 15;8(4):6578-84. eCollection 2015. [PMID:26131288]; FDA Monograph: Sodium Citrate Tablet; FDA Monograph: Sodium Citrate Liquid; TOXNET: Trisodium Citrate; SMPDB: Citric Acid Cycle
• PubChem Compound: 23431961
• Last Modified: Sep 13 2023